4-methoxy-N-(2-methylbenzyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[(2-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-12-5-3-4-6-13(12)11-16-20(17,18)15-9-7-14(19-2)8-10-15/h3-10,16H,11H2,1-2H3
• InChI Key: CELZBBCHMWJGBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

4-methoxy-N-(2-methylbenzyl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antitumor properties.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(2-methylbenzyl)benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of enzymes involved in cell growth and proliferation, leading to the death of cancer cells. Additionally, this compound has been shown to disrupt the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
4-methoxy-N-(2-methylbenzyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their death. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells. In bacteria, this compound has been shown to disrupt the cell membrane, leading to their death.

Advantages and Limitations for Lab Experiments

One advantage of 4-methoxy-N-(2-methylbenzyl)benzenesulfonamide is its potential as a lead compound for drug discovery and development. This compound has shown promising activity against cancer cells and bacteria, making it a potentially valuable tool in the fight against these diseases. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for research on 4-methoxy-N-(2-methylbenzyl)benzenesulfonamide. One potential area of research is the development of analogs of this compound with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery and development. Finally, this compound could be investigated for its potential as a treatment for other diseases, such as viral infections.

Synthesis Methods

The synthesis method for 4-methoxy-N-(2-methylbenzyl)benzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride with 2-methylbenzylamine. This reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified using column chromatography or recrystallization. The yield of this reaction is typically around 70-80%.

Scientific Research Applications

4-methoxy-N-(2-methylbenzyl)benzenesulfonamide has been extensively studied for its potential applications in drug discovery and development. This compound has been shown to have antitumor activity against a variety of cancer cells, including breast cancer, lung cancer, and melanoma. Additionally, this compound has been investigated for its antibacterial properties, particularly against methicillin-resistant Staphylococcus aureus (MRSA).